Cas no 2138029-29-3 (1-[(3,4-dichlorophenyl)methyl]-1H-imidazol-4-amine)

• Product Name: 1-[(3,4-dichlorophenyl)methyl]-1H-imidazol-4-amine
• CAS No: 2138029-29-3
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• CID: 6195567
• PubChem ID: 165956818
• Update Time: 2025-10-28

1-[(3,4-dichlorophenyl)methyl]-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-804472
• 2138029-29-3
• 1-[(3,4-dichlorophenyl)methyl]-1H-imidazol-4-amine

• Inchi： 1S/C10H9Cl2N3/c11-8-2-1-7(3-9(8)12)4-15-5-10(13)14-6-15/h1-3,5-6H,4,13H2
• InChI Key： ITEAZSASBQVDBM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C=NC(=C1)N)Cl

Computed Properties

• Exact Mass: 241.0173527g/mol
• Monoisotopic Mass: 241.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[(3,4-dichlorophenyl)methyl]-1H-imidazol-4-amine

1-[(3,4-Dichlorophenyl)methyl]-1H-imidazol-4-amine: A Comprehensive Overview

1-[(3,4-Dichlorophenyl)methyl]-1H-imidazol-4-amine, with the CAS number 2138029-29-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The structure of this compound features a dichlorophenyl group attached to an imidazole ring via a methylene bridge, along with an amine group at the 4-position of the imidazole ring. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

The synthesis of 1-[(3,4-Dichlorophenyl)methyl]-1H-imidazol-4-amine typically involves multi-step organic reactions, often starting from readily available starting materials such as chlorobenzene derivatives and imidazole precursors. The key steps in its synthesis include nucleophilic substitution, condensation reactions, and amine functionalization. These reactions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of its synthesis.

One of the most notable aspects of this compound is its potential as a bioactive agent. Studies have shown that 1-[(3,4-Dichlorophenyl)methyl]-1H-imidazol-4-amine exhibits significant activity against various enzymes and receptors, making it a promising candidate for drug development. For instance, research has demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, which are often dysregulated in diseases such as cancer. Additionally, this compound has shown potential as a modulator of ion channels, which could be relevant for treating neurological disorders.

The structural versatility of 1-[(3,4-Dichlorophenyl)methyl]-1H-imidazol-4-amine allows for further chemical modifications to enhance its bioavailability and efficacy. By altering the substituents on the imidazole ring or modifying the dichlorophenyl group, researchers can explore a wide range of analogs with improved pharmacokinetic properties. Recent studies have focused on developing prodrugs or delivery systems that can target specific tissues or cells, thereby minimizing off-target effects and improving therapeutic outcomes.

In terms of applications beyond pharmacology, this compound has also been investigated for its role in materials science. The imidazole moiety is known for its ability to coordinate with metal ions, making it a valuable component in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have potential uses in catalysis, gas storage, and sensing technologies. The presence of the dichlorophenyl group further enhances the stability and functionality of these materials under various conditions.

The study of 1-[(3,4-Dichlorophenyl)methyl]-1H-imidazol-4-amine has also contributed to our understanding of heterocyclic chemistry. Imidazole rings are fundamental building blocks in organic synthesis due to their aromaticity and ability to participate in various types of bonding interactions. By examining the reactivity and stability of this compound under different conditions, chemists can gain insights into the design of more complex molecules with tailored properties.

In conclusion, 1-[(3,4-Dichlorophenyl)methyl]-1H-imidazol-4-amine, CAS No: 2138029-29-3, is a multifaceted compound with significant implications across multiple disciplines. Its unique structure enables diverse applications in drug discovery, materials science, and organic synthesis. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.